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Compound of Interest

Compound Name: Methionylthreonine

Cat. No.: B12105053 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are fundamental to ensuring a safe laboratory environment

and protecting the environment. This document provides essential, step-by-step guidance for

the proper disposal of methionylthreonine, a dipeptide composed of the amino acids

methionine and threonine.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety

protocols. While methionylthreonine and its constituent amino acids, L-methionine and L-

threonine, are not generally classified as hazardous substances, prudent handling is always

recommended.[1][2][3]

Personal Protective Equipment (PPE):

Wear appropriate protective eyewear, such as chemical safety goggles.[1][3]

Use chemical-resistant gloves.[1]

A lab coat is recommended to protect personal clothing.[1]

Handling:

Avoid generating dust when handling the solid form.[1][2]
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Use in a well-ventilated area.[1][2]

Wash hands thoroughly after handling.[1]

In the event of a spill, the material should be swept up or vacuumed and placed into a

suitable, closed container for disposal.[1][2][4]

Quantitative Data Summary
The following table summarizes key information regarding the properties and hazards of the

constituent amino acids of methionylthreonine. Specific quantitative data for

methionylthreonine itself is not readily available, so the data for L-methionine and L-threonine

should be used as a conservative guide.

Parameter L-Methionine L-Threonine Notes

Acute Oral Toxicity

(LD50)

> 5000 mg/kg (rats,

mice)[5]

> 2,000 mg/kg (rat,

female)[4]

Generally considered

to have low acute

toxicity.

Hazard Classification

Not classified as a

hazardous substance.

[2][6]

Not considered

hazardous by the

2012 OSHA Hazard

Communication

Standard.[3]

Always consult the

specific Safety Data

Sheet (SDS) for the

product in use.

Environmental

Hazards

Keep away from

drains, surface, and

ground water.[2]

Do not let product

enter drains.[4][6]

Prevention of

environmental

contamination is

crucial.

Disposal

Recommendation

Dispose of in

accordance with local,

regional, and national

regulations.[1] For

larger quantities, use

a licensed disposal

company.[1]

Dispose of in

accordance with local,

regional, and national

regulations. For larger

quantities, use a

licensed disposal

company.

This is the universal

recommendation for

chemical waste.
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Step-by-Step Disposal Procedures
The disposal of methionylthreonine must always be conducted in compliance with local,

regional, and national regulations.[1] The following steps provide a general guideline for proper

disposal:

Consult Local Regulations: Before disposing of any chemical waste, it is imperative to

consult your institution's Environmental Health and Safety (EHS) department or the relevant

local authorities. They will provide specific requirements for chemical disposal in your area.

[1]

Waste Characterization: While methionylthreonine is not typically classified as hazardous,

it is essential to confirm if your local regulations have any specific provisions for this type of

compound or for mixtures containing it.

Small Quantities: For very small quantities, some institutional guidelines may permit disposal

down the drain with copious amounts of water. However, this is not a universally accepted

practice and should only be done after explicit approval from your EHS department.[1]

Generally, drain disposal is not recommended.[1]

Bulk Quantities and Non-Recyclable Solutions: For larger quantities or surplus material, the

recommended method of disposal is to engage a licensed disposal company.[1] The

chemical should be securely packaged and clearly labeled in a suitable container.

Spill Residue: Any materials used to clean up a spill of methionylthreonine should be

placed in a sealed container and disposed of as chemical waste, following the same

procedures for bulk quantities.

Experimental Protocols
No specific experimental protocols for the disposal of methionylthreonine were found in the

provided search results. The standard procedure for chemical disposal, as outlined above,

should be followed.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of

methionylthreonine.

Start:
Methionylthreonine
Waste Generated

Consult Local/Institutional
EHS Regulations

Is it classified as
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Is it a very
small quantity?

No Package, label, and
transfer to a licensed
disposal company.

Yes

Is drain disposal
explicitly permitted?

Yes

No (Bulk Quantity)

No

Dispose down the drain
with copious amounts

of water.
Yes

End:
Proper Disposal

Completed

Click to download full resolution via product page

Caption: Logical workflow for methionylthreonine disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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